1,4-Dimethylpyrrolidine-2-carboxylic acid;hydrochloride

• IUPAC Name: 1,4-dimethylpyrrolidine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H13NO2.ClH/c1-5-3-6(7(9)10)8(2)4-5;/h5-6H,3-4H2,1-2H3,(H,9,10);1H
• InChI Key: YLIZPZWPKMDGPI-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(N(C1)C)C(=O)O.Cl
• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.64 g/mol

Description

1,4-Dimethylpyrrolidine-2-carboxylic acid;hydrochloride is a chemical compound with the molecular formula C7H14ClNO2 and a molecular weight of 179.64 g/mol . This compound is known for its unique structure, which includes a pyrrolidine ring substituted with two methyl groups and a carboxylic acid group, making it a versatile molecule in various scientific research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,4-Dimethylpyrrolidine-2-carboxylic acid;hydrochloride typically involves the reaction of pyrrolidine derivatives with appropriate reagents under controlled conditions. One common method includes the alkylation of pyrrolidine with methyl iodide, followed by carboxylation using carbon dioxide under basic conditions. The resulting product is then treated with hydrochloric acid to obtain the hydrochloride salt .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar routes but optimized for higher yields and purity. Techniques such as continuous flow reactors and advanced purification methods like crystallization and chromatography are employed to ensure the quality and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

1,4-Dimethylpyrrolidine-2-carboxylic acid;hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol using reducing agents such as lithium aluminum hydride.

Substitution: The methyl groups on the pyrrolidine ring can undergo substitution reactions with electrophiles under suitable conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides.

Major Products Formed

Oxidation: N-oxides.

Reduction: Alcohol derivatives.

Substitution: Various substituted pyrrolidine derivatives.

Scientific Research Applications

1,4-Dimethylpyrrolidine-2-carboxylic acid;hydrochloride is utilized in several scientific research fields:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: Employed in the study of enzyme mechanisms and as a precursor in the synthesis of biologically active compounds.

Medicine: Investigated for its potential therapeutic properties and as a starting material for drug development.

Industry: Used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1,4-Dimethylpyrrolidine-2-carboxylic acid;hydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can act as an inhibitor or activator of certain enzymes, affecting biochemical pathways and cellular processes. Its unique structure allows it to bind to active sites of enzymes, altering their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Pyrrolidine: A simple five-membered nitrogen-containing ring, widely used in organic synthesis.

Proline: An amino acid with a pyrrolidine ring, important in protein structure.

Nicotine: An alkaloid with a pyrrolidine ring, known for its stimulant effects

Uniqueness

1,4-Dimethylpyrrolidine-2-carboxylic acid;hydrochloride stands out due to its specific substitution pattern, which imparts unique reactivity and biological properties.